Cas no 853749-15-2 ((2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcarbamoyl}prop-2-enoic acid)

• Product Name: (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcarbamoyl}prop-2-enoic acid
• CAS No: 853749-15-2
• MF: C₁₆H₁₈N₂O₆S
• MW: 366.388923168182
• CID: 6407746
• PubChem ID: 7172603
• Update Time: 2025-10-28

(2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcarbamoyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcarbamoyl}prop-2-enoic acid
• F1709-0022
• (2E)-3-{[6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-yl]carbamoyl}prop-2-enoic acid
• (E)-4-((6-acetyl-3-(ethoxycarbonyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)amino)-4-oxobut-2-enoic acid
• HMS1654I04
• AKOS024609181
• (E)-4-[(6-acetyl-3-ethoxycarbonyl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)amino]-4-oxobut-2-enoic acid
• SR-01000014459-1
• SR-01000014459
• AB00686423-01
• 853749-15-2
• 4-{[6-acetyl-3-(ethoxycarbonyl)-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl]amino}-4-oxo-2-butenoic acid
• Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(3-carboxy-1-oxo-2-propen-1-yl)amino]-4,5,6,7-tetrahydro-, 3-ethyl ester

• Inchi： 1S/C16H18N2O6S/c1-3-24-16(23)14-10-6-7-18(9(2)19)8-11(10)25-15(14)17-12(20)4-5-13(21)22/h4-5H,3,6-8H2,1-2H3,(H,17,20)(H,21,22)
• InChI Key： CPKWAAIKDIUJHP-UHFFFAOYSA-N
• SMILES： C1N(C(C)=O)CCC2C(C(OCC)=O)=C(NC(=O)C=CC(O)=O)SC1=2

Computed Properties

• Exact Mass: 366.08855747g/mol
• Monoisotopic Mass: 366.08855747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 698.8±55.0 °C(Predicted)
• pka: 3.36±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno2,3-cpyridin-2-ylcarbamoyl}prop-2-enoic acid

(2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid (CAS No. 853749-15-2)

(2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid (CAS No. 853749-15-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyridines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties.

The chemical structure of (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid is characterized by a thienopyridine core with a substituted carbamoyl group and an acetyl moiety. The presence of these functional groups imparts specific pharmacological properties to the molecule. Recent studies have highlighted the importance of thienopyridines in the development of new drugs for various diseases, particularly those involving chronic inflammation and cancer.

In terms of its synthesis, (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid can be prepared through a multi-step process involving the condensation of appropriate starting materials followed by functional group modifications. The synthetic route is well-documented in the literature and has been optimized to achieve high yields and purity levels. This makes the compound readily available for further research and development.

One of the key areas of research involving (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent investigations have explored the anti-cancer properties of (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid. Preclinical studies using cell lines and animal models have demonstrated its ability to induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival. These results are promising and warrant further clinical evaluation.

The pharmacokinetic profile of (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid has also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties. Oral bioavailability is moderate to high, and the compound shows good stability in plasma. These characteristics make it a suitable candidate for oral administration in clinical settings.

To further validate its therapeutic potential, several clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enoic acid in human subjects. Early-phase trials have shown promising results with minimal adverse effects reported. The ongoing trials aim to provide more comprehensive data on its therapeutic benefits and long-term safety profile.

In conclusion, (2E)-3-{6-acetyl-3-(ethoxycarbonyl)-4H,5H,6H,7H-thieno[2,3-c]pyridin-2-ylcarbamoyl}prop-2-enonic acid (CAS No. 853749-15-) represents a promising compound with significant potential in the treatment of inflammatory diseases and cancer. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.